Journal Name:Journal of The Royal Society Interface
Journal ISSN:1742-5689
IF:4.293
Journal Website:http://rsif.royalsocietypublishing.org/
Year of Origin:0
Publisher:The Royal Society
Number of Articles Per Year:279
Publishing Cycle:Monthly
OA or Not:Not
Journal of The Royal Society Interface ( IF 4.293 ) Pub Date: 2023-07-17 , DOI:
10.1007/s40995-023-01491-x
This paper reports concerning the microcontroller validation of a self-governing jerk oscillator with quadratic nonlinearities (AJOQN) and operation investigations based on chaos control and difference synchronization. AJOQN displays self-excited chaotic attractors with different shapes. The total amplitude control of AJOQN is achieved by tuning one of its parameters. The dynamical characteristics reported in AJOQN are vindicated via the microcontrollerprobing. A single controller is delineated to quash the complex characteristics of AJOQN. The validity of the designed single controller is confirmed by the numerical simulations. In the bargain, controllers are formulated to establish difference synchronization in the triple similar coupled chaotic AJOQNs advancing from different incipient states. In closing, simulations numerically of the triple alike coupled chaotic AJOQNs manifest the efficacy of difference synchronization.
Journal of The Royal Society Interface ( IF 4.293 ) Pub Date: 2023-05-02 , DOI:
10.1007/s40995-023-01465-z
Breast cancer (BC) is the most common cancer leading to death depending on the stage of cancer. Targeting and drug delivery is an important strategy for cancer therapy such as BC. Destroying cancer cells and minimal damage to normal cells using nanotechnology strategy, especially carbon nanotube (CNT), is a key element in this area. Caffeic acid belongs to the polyphenol compound with anti-tumor activity. In this study, the viability of the MDA-MB-231 cell line was determined after exposing to the caffeic acid (100 µg/ml), oxidant carbon nanotube (OCNT)/caffeic acid (80 µg/ml), and chitosan (CS)/OCNT/caffeic acid (30 µg/ml) at 24 h post-exposure using 2,5-diphenyl-2H-tetrazolium bromide (MTT) assay. The levels of gene and protein expression of Bax and Bcl-2 were investigated using real-time PCR and Western blotting, respectively. The apoptotic effect of caffeic acid, OCNT/caffeic acid, and CS/OCNT/caffeic acid on MDA-MB-231 was examined by flow cytometry using annexin VI. The data obtained represented that CS/OCNT/caffeic acid, OCNT/caffeic acid, and caffeic acid inhibited cell proliferation. Both mRNA and protein expression levels of Bax and Bcl-2 were up- and down-regulated compared with the control cells. However, the most effect belonged to the CS/OCNT/caffeic acid. The flow cytometry data represented that CS/OCNT/caffeic acid is very effective against MDA-MB-231. Based on the results, the CS/OCNT/caffeic acid showed the highest apoptotic effect on the MDA-MB-231 compared with the OCNT/caffeic acid and caffeic acid. The CS/OCNT/caffeic acid, OCNT/caffeic acid, and caffeic acid have toxicity for MDA-MB-231 cells through an apoptotic pathway by up-regulation of Bax expression level and down-regulation of Bcl-2.
Journal of The Royal Society Interface ( IF 4.293 ) Pub Date: 2023-03-16 , DOI:
10.1007/s40995-023-01434-6
The effectiveness of chemical drugs has been reduced by the resistance of cancer cells to chemical drugs, such as breast cancer as one of the most common cancers in women. Hence, it is important to study the development of more effective drugs with fewer side effects, such as herbs. Thus, the present study aimed to assess the effects of Moringa oleifera (MO) grown in Iran with anti-cancer properties in the inhibition of apoptosis and proliferation in breast cancer cells. MO extract was prepared in this study while confirming phenolic compounds, namely quercetin, gallic acid, and folic acid, through HPLC methods. Afterward, the apoptotic and anti-proliferative impacts of phenolic compounds were evaluated on 4T1 breast cancer cells via MTT, BrdU, Annexin V-FITC/PI staining, and caspases-9 and -3 activity assays. Furthermore, ELISA was applied to evaluate BAX/Bcl2 ratio. MO extract (0.02, 0.04, and 0.08 g daily for four weeks) was used to treat the BALB/c mice. The size of tumors was measured. MO reduced the proliferation significantly and induced apoptosis (P < 0.01). Furthermore, tumor volume in MO-treated mice was decreased. The reduction in tumor volume at 0.02 g dose was higher than the other two doses (P < 0.001). According to in vitro results, the apoptotic pathway was possibly induced by activating caspases-9 and -3 and an increase in the Bax/Bcl-2 ratio. Through the in vivo results, and significant reduction in tumor size, new evidence was added to the possible treatment of breast tumor provoking intrinsic apoptotic paths.
Journal of The Royal Society Interface ( IF 4.293 ) Pub Date: 2023-03-14 , DOI:
10.1007/s40995-023-01442-6
The nonlinear interaction of an intense chirped laser pulse with transversely magnetized plasma is studied theoretically. The work described in this investigation is dealing with the characteristics of the wakefield generation by different chirping functions. Numerical results reveal that the amplitude and wavelength of the generated wakefield are highly influenced by the chirping constant and types of chirping function. Moreover, for the linear chirping function the positive chirping constant and for the nonlinear chirping functions the negative chirping constants excite larger wake amplitudes. In addition, it was found that by choosing a proper chirping constant for each chirping functions, one could obtain highly GeV electron energy gain. The maximum energy is obtained for the electron injected in the wakefield induced by the Exp and Linear chirped pulse. The maximum electron energy is about 2.5 GeV for the wake excited by the negative Exp chirp function. Further results revealed that the energy of the electron is significantly enhanced using an external transverse magnetic field.
Journal of The Royal Society Interface ( IF 4.293 ) Pub Date: 2023-07-19 , DOI:
10.1007/s40995-023-01498-4
Graphene-based thin-film gas sensors have been widely studied due to their easy fabrication, high efficiency, low power consumption and better selectivity in comparison with the previously designed inorganic semiconducting materials. The present paper reports the investigation of morphological, structural and gas sensing properties of reduced grapheme oxide (RGO), reduced graphene oxide–silver nanocomposite (RGO–AgN) and reduced graphene oxide–silver–polymethyl methacrylate (RGO–AgN–PMMA) nanocomposite thin films. Surface-type thin-film sensing devices were fabricated using the inexpensive drop-cast method. XRD, SEM and Raman spectroscopy were used to study the physical features, crystallinity and structure of the thin films, respectively. The gas detection abilities of the designed device were measured at various concentrations of the selected gases in the range of 0 to 6000 ppm. The sensor was exposed to ammonia, ethanol and methanol, and the variation in electrical parameters of the prepared thin-film devices was examined at various frequencies by a GW Instek817 LCR meter. The sensors indicated a high sensitivity, less response/recovery times and better selectivity toward the testing gases. It was observed that sensors were about three times greater electrical response toward ammonia vapors contrary to ethanol and methanol. The relative capacitance was increased by 7000, 6000 and 1240.8 times (on average) at 100 Hz for RGO–AgN, RGO–AgN–PMMA and RGO thin-film sensors, respectively, when exposed to the gas atmospheres. These experimentally obtained results reveal that RGO–AgN nanocomposite-based sensor showed a greater sensitivity to the gas atmospheres as compared to the other two fabricated sensors.
Journal of The Royal Society Interface ( IF 4.293 ) Pub Date: 2023-05-12 , DOI:
10.1007/s40995-023-01475-x
The zooplankton fauna of Sıddıklı Küçükboğaz Dam Lake, located in Kırşehir city in Turkey, was researched as monthly between September 2015 and August 2016. A total of 24 major zooplankton species was determined. Zooplanktonic organisms were presented by three main groups: Rotifera (75%), Cladocera (21%) and Copepoda (4%). The minimum and maximum number of species were revealed in May (4 species) and April (12 species), respectively. Rotifera was the most abundant taxon dominated mainly by the species Keratella cochlearis, Polyarthra dolichoptera, Asplanchna priodonta and Synchaeta pectinata. Brachionus: Trichocerca quotient value of 1.00 was estimated. This result has clearly showed that the Sıddıklı Küçükboğaz Dam lake is oligotrophic. All species of Rotifera, Cladocera and Copepoda group are new records for this dam lake. The fundamental data of the Sıddıklı Küçükboğaz Dam Lake are provided, and the relationships between zooplankton and environmental parameters have researched in this study. Also, this study was supported by academic basics for monitoring a reservoir in Central Anatolia. Redundancy analysis (RDA) showed that all environmental indicators accounted for 34.1% total variance of zooplankton. Besides, RDA results demonstrated that zooplankton abundance is correlated with biological oxygen demand, water temperature, total suspended solid, ammonium and total ammonia nitrogen.
Journal of The Royal Society Interface ( IF 4.293 ) Pub Date: 2023-05-12 , DOI:
10.1007/s40995-023-01476-w
The whole study has been centred on extropy treated as function of k-records to carry out analysis on uncertainty in the distribution of a random variable. The study presents some interesting properties of extropy while considering k-records instead of the parent random variable. The extropy orderings with respect to k-records arising from the random variables have been discussed in detail in this work. The study also proposes an estimator for extropy based on k-records and presents an analysis on the performance of the proposed estimator. The preference for k-records over parent random variable and classical record values has been discussed through some examples and an illustration based on a real-life data set as well.
Journal of The Royal Society Interface ( IF 4.293 ) Pub Date: 2023-05-10 , DOI:
10.1007/s40995-023-01453-3
The nonlocal boundary value problem with eigenparameter dependent boundary conditions is studied in this work. Firstly, we give the asymptotic expressions of the general solution for the equation corresponding to the initial conditions and prove the simplicity of eigenvalues. Moreover, the general properties of the eigenvalues and eigenfunctions for such a problem are proved. Finally, the asymptotic formulas of eigenvalues and eigenfunctions are obtained under certain mild conditions. Our method is to incorporate the perturbation theory and asymptotic analysis in the framework of classical Sturm-Liouville problems, which provides a different idea for the investigating of the Sturm-Liouville problems with eigenparameter in boundary conditions.
Journal of The Royal Society Interface ( IF 4.293 ) Pub Date: 2023-05-03 , DOI:
10.1007/s40995-023-01462-2
Zinc sulphide (ZnS) nanomaterials were hydrothermally prepared and doped with 2% Tin (Sn). UV–Visible, X-ray Diffraction (XRD), Energy-Dispersive X-ray (EDX), Scanning Electron Microscopy (SEM), Fourier transform Infrared (FTIR) spectroscopy and Thermogravimetric analysis (TGA) were used to characterize the produced NPs. With successful doping, the band gap of ZnS nanomaterials decreased from 3.50 to 3.10 eV. Cubic crystal structure of ZnS and Sn-ZnS nanomaterials was shown by XRD with the average particle size of 16.30 and 18.62 nm, respectively. ZnS nanomaterials were found to have spherical shape, and no change in shape was noticed with Sn-doping. Using TGA analysis, 22.8% and 21.5% weight loss was observed in Zinc sulphide and Tin-doped ZnS nanocatalyst, respectively, at heating range of 40–600 °C revealing their stability to temperature. The synthesized nanoparticles were also used for the photodegradation of Coomassie Brilliant Blue G-250 (CBB G-250) and Basic Blue-3 (BB-3) dyes in aqueous solution. For photodegradation reaction using bare ZnS and Sn-doped ZnS nanomaterials, activation energies of 8.6 kJ/mol and 32.1 kJ/mol were calculated for ZnS and Sn-ZnS NPs, respectively. First-order reaction kinetics was followed by the photodegradation of both the dyes using these NPs. About 84% and 93% degradation was observed for CBB G-250 dye using bare and Sn-doped ZnS NPs at 240 min time interval while using the same nanoparticles for the degradation of BB-3 dye the degradation reached 83% and 95% at 360 min time, respectively. Low concentration (10 ppm) of dyes, maximum dosage (0.03 g) of the catalysts and increasing temperature up to 70 °C favoured the photocatalytic degradation. Per cent degradation of both the dyes was found higher at low pH(3.5). Both bare Zinc sulphide and Sn-doped Zinc sulphide nanomaterials could be recycled for the given dyes detoxification as shown by the recyclability of the used catalysts, but the performance of Sn-ZnS was higher as compared to pure ZnS. Results of antibacterial studies revealed that the synthesized NPs were more active against E. coli in all concentration as compared to others.
Journal of The Royal Society Interface ( IF 4.293 ) Pub Date: 2023-04-10 , DOI:
10.1007/s40995-023-01450-6
A set S of vertices in G is a semitotal dominating set of G if it is a dominating set of G and every vertex in S is within distance 2 of another vertex of S. The semitotal domination number, \(\gamma _{t2}(G)\), is the minimum cardinality of a semitotal dominating set of G. The semitotal domination multisubdivision number of a graph G, \(msd_{\gamma _{t2}}(G)\), is the minimum positive integer k such that there exists an edge which must be subdivided k times to increase the semitotal domination number of G. In this paper, we show that \(msd_{\gamma _{t2}}(G)\le 3\) for any graph G of order at least 3, we also determine the semitotal domination multisubdivision number for some classes of graphs and characterize trees T with \(msd_{\gamma _{t2}}(T)=1\), 2 and 3, respectively.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
综合性期刊2区 | MULTIDISCIPLINARY SCIENCES 综合性期刊2区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
4.40 | 95 | Science Citation Index Science Citation Index Expanded | Not |
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